Cas no 947508-41-0 (N,N'-1,2-Ethanediylbis[2-(9H-xanthen-9-ylthio)-propanamide])

• Product name: N,N'-1,2-Ethanediylbis[2-(9H-xanthen-9-ylthio)-propanamide]
• CAS No: 947508-41-0
• MF: C₃₄H₃₂N₂O₄S₂
• MW: 596.75888633728
• CID: 4721844
• PubChem ID: 23656549

N,N'-1,2-Ethanediylbis[2-(9H-xanthen-9-ylthio)-propanamide] Chemical and Physical Properties

Names and Identifiers

• RM65
• RM 65
• N,N'-1,2-Ethanediylbis[2-(9H-xanthen-9-ylthio)-propanamide]
• GTPL7029
• BDBM50215479
• Q27088560
• 2-(9H-xanthen-9-ylsulfanyl)-N-{2-[2-(9H-xanthen-9-ylsulfanyl)propanamido]ethyl}propanamide
• 2-(9H-xanthen-9-ylsulfanyl)-N-[2-[2-(9H-xanthen-9-ylsulfanyl)propanoylamino]ethyl]propanamide
• 2-(9H-xanthen-9-ylsulfanyl)-N-{2-[2-(9H-xanthen-9-ylsulfanyl)-propionylamino]-ethyl}-propionamide
• CHEMBL61824
• SCHEMBL17767405
• AKOS040749305
• 947508-41-0

• Inchi： 1S/C34H32N2O4S2/c1-21(41-31-23-11-3-7-15-27(23)39-28-16-8-4-12-24(28)31)33(37)35-19-20-36-34(38)22(2)42-32-25-13-5-9-17-29(25)40-30-18-10-6-14-26(30)32/h3-18,21-22,31-32H,19-20H2,1-2H3,(H,35,37)(H,36,38)
• InChI Key： KBXOGBYQKMAAIA-UHFFFAOYSA-N
• SMILES： S(C(C)C(NCCNC(C(C)SC1C2C=CC=CC=2OC2C=CC=CC1=2)=O)=O)C1C2C=CC=CC=2OC2C=CC=CC1=2

Computed Properties

• Exact Mass: 596.18034985 g/mol
• Monoisotopic Mass: 596.18034985 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 9
• Complexity: 806
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127
• Molecular Weight: 596.8
• XLogP3: 6.6

N,N'-1,2-Ethanediylbis[2-(9H-xanthen-9-ylthio)-propanamide] Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C